Cas no 1040645-00-8 (N-(3-fluorophenyl)-2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide)

• Product Name: N-(3-fluorophenyl)-2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide
• CAS No: 1040645-00-8
• MF: C₁₉H₁₅F₂N₃O₂S
• MW: 387.403109788895
• CID: 6321818
• PubChem ID: 135885954
• Update Time: 2025-07-18

N-(3-fluorophenyl)-2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide
• 2-(2-((4-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(3-fluorophenyl)acetamide
• N-(3-fluorophenyl)-2-[2-[(4-fluorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetamide
• 1040645-00-8
• F5485-0183
• AKOS024510066

• Inchi： 1S/C19H15F2N3O2S/c20-13-6-4-12(5-7-13)11-27-19-23-16(10-18(26)24-19)9-17(25)22-15-3-1-2-14(21)8-15/h1-8,10H,9,11H2,(H,22,25)(H,23,24,26)
• InChI Key： CMWPCXCHMHKNCN-UHFFFAOYSA-N
• SMILES： S(C1NC(C=C(CC(NC2C=CC=C(C=2)F)=O)N=1)=O)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 387.08530423g/mol
• Monoisotopic Mass: 387.08530423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Additional information on N-(3-fluorophenyl)-2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide

Introduction to N-(3-fluorophenyl)-2-(2-{[(4-fluorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide (CAS No. 1040645-00-8)

N-(3-fluorophenyl-2-(2-{[(4-fluorophenylmethyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide, CAS No. 1040645-00-8, represents a significant compound in the realm of pharmaceutical chemistry and medicinal research. This intricate molecular structure has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s unique chemical properties, derived from its fluorinated aromatic rings and sulfanyl functional groups, make it a promising candidate for further exploration in drug discovery.

The chemical formula of this compound underscores its complexity and the strategic placement of various functional groups that contribute to its reactivity and biological activity. The presence of a 3-fluorophenyl moiety suggests possible interactions with biological targets that are sensitive to fluorine substitution, a common feature in many active pharmaceutical ingredients (APIs). Additionally, the sulfanyl group attached to a 4-fluorophenylmethyl moiety introduces a polar character to the molecule, which can enhance its solubility and binding affinity to biological receptors.

In recent years, there has been a surge in research focused on developing small molecules with fluorine substituents due to their ability to modulate metabolic pathways and improve pharmacokinetic properties. The compound in question aligns with this trend, as it incorporates multiple fluorine atoms, which are known to enhance metabolic stability and binding affinity. This has led to its investigation as a potential scaffold for drugs targeting various diseases, including cancer and inflammatory disorders.

The pyrimidine core of N-(3-fluorophenyl-2-(2-{[(4-fluorophenylmethyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide) is particularly noteworthy, as pyrimidine derivatives are widely recognized for their biological activity. Pyrimidines are fundamental components of nucleic acids and have been extensively studied for their role in enzyme inhibition and receptor binding. The structural features of this compound, including the acetylamide group and the sulfanyl-substituted benzene ring, contribute to its potential as a pharmacological agent.

Current research in medicinal chemistry has highlighted the importance of rational drug design, where molecular structures are tailored to optimize interactions with biological targets. The compound’s multifaceted functional groups provide a rich framework for such design strategies. For instance, the combination of a fluorinated phenyl ring and a sulfanyl-substituted benzene ring can create multiple points of interaction with biological targets, enhancing binding affinity and selectivity.

The synthesis of N-(3-fluorophenyl-2-(2-{[(4-fluorophenylmethyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide) involves intricate organic transformations that showcase the synthetic prowess required in modern drug development. Key steps include the formation of the pyrimidine ring through condensation reactions and the introduction of fluorine atoms via nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound’s complexity and the expertise required to produce it in high purity.

In terms of biological activity, preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For example, its structure resembles known inhibitors of enzymes involved in cancer cell proliferation and inflammation. While further research is needed to fully elucidate its mechanism of action, these preliminary findings underscore its potential as a lead compound for drug development.

The use of computational methods has also played a crucial role in understanding the properties of N-(3-fluorophenyl-2-(2-{[(4-fluorophenylmethyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide). Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into its binding affinity, specificity, and potential side effects. Such computational approaches are integral to modern drug discovery pipelines, enabling researchers to prioritize compounds for experimental validation based on their predicted properties.

The development of novel therapeutic agents often involves iterative processes of synthesis, characterization, and biological testing. N-(3-fluorophenyl-2-(2-{[(4-fluorophenylmethyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is no exception; it represents an early stage candidate that requires extensive testing before it can be considered for clinical use. However, its unique structural features and promising preliminary results make it an exciting prospect for further investigation.

In conclusion, N-(3-fluorophenyl-2-(2-{[(4-fluorophenylmethyl]sulfanyl}-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide (CAS No. 1040645-00-8) is a sophisticated molecule with significant potential in pharmaceutical research. Its complex structure, derived from carefully selected functional groups such as fluorinated aromatic rings and sulfanyl moieties, positions it as a promising candidate for drug development. With ongoing research exploring its biological activity and synthetic feasibility, this compound exemplifies the innovative approaches being taken in modern medicinal chemistry.